Cas no 2248393-24-8 (Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate)

• Product Name: Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate
• CAS No: 2248393-24-8
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5953080
• PubChem ID: 137939776
• Update Time: 2025-05-21

Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6508110
• Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate
• 2248393-24-8
• rac-ethyl (1R,3S)-3-[(pyrimidin-2-yl)amino]cyclohexane-1-carboxylate

• Inchi： 1S/C13H19N3O2/c1-2-18-12(17)10-5-3-6-11(9-10)16-13-14-7-4-8-15-13/h4,7-8,10-11H,2-3,5-6,9H2,1H3,(H,14,15,16)/t10-,11+/m1/s1
• InChI Key： RXQZSBGBUIFQFZ-MNOVXSKESA-N
• SMILES： O(CC)C([C@@H]1CCC[C@@H](C1)NC1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Additional information on Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate

Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate (CAS No. 2248393-24-8): A Comprehensive Overview

Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate, identified by its CAS number 2248393-24-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclohexane ring with stereogenic centers at the 1 and 3 positions, combined with a pyrimidine-2-ylamino substituent, exhibits a unique structural and functional profile that has garnered attention from researchers exploring novel therapeutic agents.

The< strong>Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate molecule is characterized by its chiral center at the 1-position and the secondary amine functionality derived from the pyrimidine ring. The presence of these stereocenters makes it a valuable candidate for studying stereochemical effects on biological activity. The cyclohexane moiety provides a flexible scaffold that can interact with biological targets in a manner distinct from more rigid aromatic systems.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The< strong>pyrimidin-2-ylamino group in Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate suggests potential interactions with receptors or enzymes involved in these pathways. This has led to investigations into its potential as a precursor for drugs targeting neurological disorders such as depression, anxiety, and Parkinson's disease.

One of the most compelling aspects of Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate is its structural similarity to known pharmacophores found in therapeutic agents. For instance, the< strong>cyclohexane ring can be seen as an analog to the piperazine or morpholine rings commonly found in drugs that interact with serotonin receptors. The pyrimidine ring, on the other hand, is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its prevalence in nucleoside analogs used in antiviral and anticancer therapies.

Recent studies have begun to explore the pharmacological properties of Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate both in vitro and in vivo. Initial experiments have shown that this compound exhibits moderate affinity for certain serotonin receptors, suggesting potential therapeutic utility. Additionally, its ability to cross the blood-brain barrier has been investigated, which is a critical factor for any compound intended for central nervous system applications.

The stereochemistry of Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate has also been a focus of research. The presence of two stereocenters means that enantiomers and diastereomers must be carefully considered when evaluating biological activity. Studies have demonstrated that subtle changes in stereochemistry can significantly impact receptor binding affinity and metabolic stability. This underscores the importance of developing enantiomerically pure forms of this compound for further pharmacological investigation.

In terms of synthetic chemistry, Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate presents an interesting challenge due to its complex stereochemical framework. Researchers have developed multi-step synthetic routes that involve asymmetric hydrogenation and chiral auxiliary strategies to achieve high enantiomeric purity. These synthetic methodologies not only provide access to this compound but also contribute to the broader field of asymmetric synthesis.

The< strong>Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate molecule also holds promise for drug discovery beyond neurological applications. Its structural features suggest potential interactions with other biological targets such as kinases and G protein-coupled receptors. This versatility makes it an attractive scaffold for designing molecules with diverse therapeutic profiles.

One particularly exciting area of research involves using Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate as a lead compound for structure-based drug design. By leveraging computational methods such as molecular modeling and virtual screening, researchers can identify modifications that enhance binding affinity and selectivity for specific targets. This approach has already led to the discovery of novel compounds with improved pharmacological properties.

The development of< strong>Ethyl (1R,3S)-3-(pyrimidin-2-ylamino)cyclohexane-1-carboxylate also aligns with broader trends in pharmaceutical innovation towards personalized medicine. By understanding how individual patients respond to different stereoisomers of this compound, it may be possible to develop tailored therapies that maximize efficacy while minimizing side effects.

In conclusion, Ethyl (1R,3S)-3-(pyrimidin-2-yalamino)cyclohexane-l-carboxyllate represents a promising candidate for further exploration in drug discovery and development. Its unique structural features combined with its potential biological activity make it an attractive molecule for researchers studying neurological disorders and other diseases. As our understanding of its pharmacological properties continues to grow, so too will our ability to harness its potential for therapeutic benefit.